Cas no 104340-88-7 (2-Thiophenecarboxylic acid, 5-(acetylthio)-4-chloro-3-hydroxy-, methylester)

• Product Name: 2-Thiophenecarboxylic acid, 5-(acetylthio)-4-chloro-3-hydroxy-, methylester
• CAS No: 104340-88-7
• MF: C₈H₇ClO₄S₂
• MW: 266.721779108047
• CID: 1142670
• Update Time: 2024-07-26

2-Thiophenecarboxylic acid, 5-(acetylthio)-4-chloro-3-hydroxy-, methylester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(acetylthio)-4-chloro-3-hydroxy-, methylester
• methyl 5-(acetylthio)-4-chloro-3-hydroxythiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 5-(acetylthio)-4-chloro-3-hydroxy-, methyl ester

• Inchi： 1S/C8H7ClO4S2/c1-3(10)14-8-4(9)5(11)6(15-8)7(12)13-2/h11H,1-2H3
• InChI Key： UYEKQIIFGZTLBS-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(SC(C)=O)=C(Cl)C=1O

Computed Properties

• Exact Mass: 367.14203

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 372.6±42.0 °C(Predicted)
• PSA: 76.07
• pka: 7.09±0.20(Predicted)